molecular formula C11H14N2O B8379107 3-((3-Hydroxypropyl)methylamino)benzonitrile

3-((3-Hydroxypropyl)methylamino)benzonitrile

Cat. No. B8379107
M. Wt: 190.24 g/mol
InChI Key: AAMOTIURXZPBDQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-((3-Hydroxypropyl)methylamino)benzonitrile is a useful research compound. Its molecular formula is C11H14N2O and its molecular weight is 190.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-((3-Hydroxypropyl)methylamino)benzonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-((3-Hydroxypropyl)methylamino)benzonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H14N2O

Molecular Weight

190.24 g/mol

IUPAC Name

3-[3-hydroxypropyl(methyl)amino]benzonitrile

InChI

InChI=1S/C11H14N2O/c1-13(6-3-7-14)11-5-2-4-10(8-11)9-12/h2,4-5,8,14H,3,6-7H2,1H3

InChI Key

AAMOTIURXZPBDQ-UHFFFAOYSA-N

Canonical SMILES

CN(CCCO)C1=CC=CC(=C1)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-methylaminobenzonitrile (17.34 g, 0.13 mol, 1.0 eq), 3-chloropropanol (49.70 g, 0.53 mol, 4.0 eq) and CaCO3 (52.50 g, 0.53 mol, 4.0 eq) are added into water (230 ml) at room temperature, the mixture is refluxed at elevated temperature for 40 h, and cooled, filtered and extracted with ethyl acetate (200 ml*3). The organic phases are combined, washed with water (100 ml*2), washed with saturated brine twice, dried over anhydrous sodium sulfate and concentrated to give a light yellow oily crude product (31.08 g). The residue could be used directly in next step without purification.
Quantity
17.34 g
Type
reactant
Reaction Step One
Quantity
49.7 g
Type
reactant
Reaction Step One
Name
Quantity
52.5 g
Type
reactant
Reaction Step One
Name
Quantity
230 mL
Type
solvent
Reaction Step One

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